3-Bromo-4-chloro-2-(trifluoromethyl)quinoline

• IUPAC Name: 3-bromo-4-chloro-2-(trifluoromethyl)quinoline
• InChI: InChI=1S/C10H4BrClF3N/c11-7-8(12)5-3-1-2-4-6(5)16-9(7)10(13,14)15/h1-4H
• InChI Key: NIZYLEKJSBTGJS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(C(=N2)C(F)(F)F)Br)Cl
• Molecular Formula: C10H4BrClF3N
• DSSTOX Substance ID: DTXSID50382348
• Molecular Weight: 310.50 g/mol
• CAS RN: 683274-52-4

Description

3-Bromo-4-chloro-2-(trifluoromethyl)quinoline (3BC2TFQ) is an important heterocyclic compound that has been used in a variety of scientific research applications. It is a colorless to yellow crystalline solid that has a melting point of 132-134°C. 3BC2TFQ is a valuable synthetic intermediate for the production of pharmaceuticals, pesticides, and other organic compounds. In addition, 3BC2TFQ has been studied for its potential applications as a catalyst, a corrosion inhibitor, and a dye.

Scientific Research Applications

Antimicrobial and Antimalarial Properties

3-Bromo-4-chloro-2-(trifluoromethyl)quinoline derivatives have been synthesized and evaluated for their antimicrobial and antimalarial activities. Studies have shown that these compounds exhibit significant antimicrobial activity against various microorganisms and antimalarial activity towards Plasmodium falciparum (Parthasaradhi et al., 2015).

Chemical Reactivity and Structural Elaboration

Research on the structural elaboration of this compound and related compounds has provided insights into their chemical reactivity. Studies have explored the acid-catalyzed cyclization-condensation processes and the generation of organolithium intermediates for further functionalization (Marull & Schlosser, 2003).

Synthesis of Derivatives and Antitumor Activities

Various derivatives of this compound have been synthesized, and their antitumor activities have been evaluated. Compounds such as 2-amino-9-(4-halostyryl)-4H-pyrano[3,2-h]quinoline derivatives have shown significant inhibition of the growth of cancer cells compared to standard drugs like Vinblastine (El-Agrody et al., 2012).

Photophysical Analyses and Biomolecular Binding

New series of this compound derivatives have been synthesized and analyzed for their photophysical properties. Studies have indicated intraligand and charge-transfer type transitions in these compounds. Additionally, their strong interactions with ct-DNA were observed, which could be attributed to π-stacking and/or hydrogen-bonding interactions (Bonacorso et al., 2018).

Crystal Structure and Molecular Analysis

The crystal structure and molecular analysis of this compound and its derivatives have been extensively studied. Research in this area includes X-ray diffraction methods, density functional theory (DFT) calculations, and the examination of molecular electrostatic potential and frontier molecular orbitals (Zhou et al., 2022).

Mechanism of Action

The biological activities of trifluoromethylpyridine (TFMP) derivatives, which include quinoline derivatives, are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Safety and Hazards

When handling “3-Bromo-4-chloro-2-(trifluoromethyl)quinoline”, it is recommended to wear personal protective equipment/face protection. Avoid getting it in eyes, on skin, or on clothing. Use only under a chemical fume hood. Avoid breathing dust. Do not ingest.

Future Directions

The unique properties of fluorine-containing compounds, including quinoline derivatives, have led to their widespread application in the fields of pharmaceuticals, pesticides, and materials. It is expected that many novel applications of these compounds will be discovered in the future.